4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine;4-methylbenzenesulfonic acid
CAS No.:
Cat. No.: VC15880427
Molecular Formula: C35H51N3O9S3
Molecular Weight: 754.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C35H51N3O9S3 |
|---|---|
| Molecular Weight | 754.0 g/mol |
| IUPAC Name | 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C14H27N3.3C7H8O3S/c15-13-3-5-14(6-4-13)17-9-7-16(8-10-17)11-12-1-2-12;3*1-6-2-4-7(5-3-6)11(8,9)10/h12-14H,1-11,15H2;3*2-5H,1H3,(H,8,9,10) |
| Standard InChI Key | RDVNFVVSKSUDFK-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.C1CC1CN2CCN(CC2)C3CCC(CC3)N |
Introduction
The compound 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine; 4-methylbenzenesulfonic acid is a complex organic molecule that combines a piperazine derivative with a sulfonic acid moiety. This combination enhances the compound's solubility and reactivity, making it valuable for various applications in pharmaceuticals and materials science. The piperazine structure is known for its presence in pharmacologically active compounds, often interacting with neurotransmitter systems.
Biological Interactions
-
Neuroactive Properties: The piperazine component is known for its interaction with neurotransmitter systems, which can influence various physiological and behavioral functions.
-
Solubility Enhancement: The sulfonic acid moiety enhances solubility in biological fluids, potentially improving bioavailability and efficacy in pharmaceutical applications.
Pharmaceutical Applications
-
Pharmaceutical Use: The compound's unique dual functionality makes it particularly valuable in pharmaceutical applications, where both neuroactive properties and enhanced solubility are beneficial.
-
Safety and Efficacy: Interaction studies are critical for understanding how this compound behaves in biological systems, essential for evaluating safety and efficacy before clinical applications.
Data and Tables
While specific data tables for 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine; 4-methylbenzenesulfonic acid are not readily available, the following table summarizes key aspects of similar compounds and their applications:
| Compound Feature | Description | Application |
|---|---|---|
| Piperazine Structure | Known for interaction with neurotransmitter systems | Pharmaceutical applications |
| Sulfonic Acid Moiety | Enhances solubility in biological fluids | Improved bioavailability |
| Cyclohexane Ring | Part of the molecular structure contributing to stability | Various chemical processes |
| Cyclopropylmethyl Substituent | Contributes to unique molecular properties | Potential for diverse biological activities |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume